2-(4-fluorophenyl)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C19H20FN5O2/c1-3-4-15-11-18(27)23-19(21-15)25-16(9-12(2)24-25)22-17(26)10-13-5-7-14(20)8-6-13/h5-9,11H,3-4,10H2,1-2H3,(H,22,26)(H,21,23,27)
• InChI Key: AEMWLUAMCOHNAH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C19H20FN5O2
• Molecular Weight: 369.4 g/mol

Description

2-(4-fluorophenyl)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C19H20FN5O2 and its molecular weight is 369.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Structure Analysis

The compound has been involved in the synthesis and chemical structure analysis of novel derivatives. A study by Sunder and Maleraju (2013) synthesized derivatives of similar compounds, focusing on their chemical structures confirmed by NMR, IR, and Mass spectra, highlighting the compound's relevance in structural chemistry and its potential as a scaffold for developing new molecules with diverse biological activities (Sunder & Maleraju, 2013).

Isotope-Labeling and Metabolic Studies

The compound's framework has been used in isotope-labeling and metabolic studies. Lin and Weaner (2012) described the synthesis of stable isotope-labeled antibacterial agents and their metabolites, indicating the compound's utility in developing labeled compounds for pharmacokinetic and metabolic studies (Lin & Weaner, 2012).

Coordination Chemistry and Antioxidant Activity

Studies on similar compounds have explored their role in coordination chemistry and their antioxidant properties. Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and analyzed their coordination complexes, revealing significant antioxidant activity, which underscores the potential of this compound in developing new antioxidants (Chkirate et al., 2019).

Antipsychotic and Antitubercular Potential

Compounds with a similar structure have been studied for their potential antipsychotic and antitubercular properties. A study by Wise et al. (1987) found that certain derivatives did not interact with dopamine receptors, indicating a novel mechanism of action for antipsychotic-like effects (Wise et al., 1987). Additionally, Trivedi et al. (2010) synthesized a library of dihydropyrimidines, including compounds structurally similar to the query, which showed promising antitubercular activity, suggesting potential applications in combating tuberculosis (Trivedi et al., 2010).